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Compound of Interest

Compound Name: Cholesteryl dodecyl carbonate

CAS No.: 15455-85-3

Cat. No.: B108526

Get Quote

Physicochemical Architecture and Applications in Cholestosome Technology & Liquid Crystal

Systems

Executive Summary
Cholesteryl dodecyl carbonate (CDC), CAS 15455-85-3, is a non-amphiphilic lipid mesogen

combining a rigid steroid core with a flexible dodecyl (C12) carbonate tail. Unlike standard

cholesteryl esters, the carbonate linkage confers distinct hydrolytic stability and polarity profiles,

making CDC a critical component in the engineering of cholestosomes—liposome-independent

drug delivery vectors—and thermochromic liquid crystal (LC) sensors. This guide analyzes the

physicochemical behavior of CDC, detailing its synthesis, phase transition thermodynamics,

and its role in stabilizing lipid-drug conjugates against enzymatic degradation.

Chemical Identity & Molecular Architecture
CDC is characterized by a "rod-like" (calamitic) geometry essential for mesophase formation.

The molecule consists of three functional domains:
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Rigid Core: The tetracyclic cholest-5-ene skeleton (steroid nucleus) provides mechanical

rigidity and optical chirality.

Linker: The carbonate group (-O-CO-O-) introduces a dipole moment distinct from ester

linkages, influencing intermolecular forces and hydrolytic degradation rates.

Flexible Tail: The dodecyl (lauryl) chain acts as a "solvent" for the rigid core, lowering the

melting point and enabling liquid crystalline behavior at accessible temperatures.

Property Specification

IUPAC Name Cholest-5-en-3β-yl dodecyl carbonate

Molecular Formula C₄₀H₇₀O₃

Molecular Weight ~599.0 g/mol

Melting Point ~62°C (Crystalline to Mesophase/Isotropic)

Solubility
Soluble in Chloroform, DCM, Benzene;

Insoluble in Water

Chirality Left-handed helix (Cholesteric phase)

Synthesis & Purification Protocol
While CDC can be synthesized via direct condensation, the Chloroformate Route is preferred

for high purity and yield, minimizing side reactions associated with direct esterification.

Reaction Mechanism
The synthesis proceeds via a nucleophilic substitution where the hydroxyl group of 1-

dodecanol attacks the carbonyl carbon of cholesteryl chloroformate.
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Figure 1: Synthetic pathway for Cholesteryl Dodecyl Carbonate via the chloroformate

intermediate.

Experimental Protocol
Reagents: Cholesteryl chloroformate (1.0 eq), 1-Dodecanol (1.1 eq), Pyridine (1.2 eq),

Dichloromethane (DCM, anhydrous).[1]

Preparation: Dissolve 10 mmol of cholesteryl chloroformate in 50 mL anhydrous DCM under

nitrogen atmosphere.

Addition: Cool to 0°C. Add 1-dodecanol dropwise.

Catalysis: Add pyridine slowly to scavenge HCl. The reaction is exothermic; maintain

temperature <5°C.

Reaction: Allow to warm to room temperature and stir for 12 hours. Monitor via TLC

(Hexane:Ethyl Acetate 9:1).

Workup: Wash organic layer with 1M HCl (to remove pyridine), then saturated NaHCO₃, then

brine.

Purification: Recrystallize from hot acetone or ethanol. The carbonate product will precipitate

as white waxy crystals upon cooling.

Physicochemical Properties: Phase Behavior
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CDC exhibits enantiotropic liquid crystalline behavior. Upon heating, it transitions from a

crystalline solid to a cholesteric (chiral nematic) mesophase before becoming an isotropic

liquid.

Thermodynamic Transitions
The carbonate linker typically lowers the phase transition temperatures compared to the

corresponding ester (cholesteryl dodecanoate) due to the altered bond angle and dipole.

Solid State: Crystalline, highly ordered.

Transition (Tm ~62°C): Melts into a Cholesteric Mesophase. The molecules align in layers

that twist helically.

Clearing Point: Transition to Isotropic Liquid (Temperature varies with purity, typically >80°C).
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Figure 2: Thermotropic phase transition sequence of Cholesteryl Dodecyl Carbonate.

Applications in Drug Delivery: The Cholestosome
While liposomes rely on phospholipids, Cholestosomes are neutral, lipid-core vesicles formed

exclusively from cholesteryl esters and carbonates. CDC is a vital component here because its

melting point (~62°C) allows for the creation of vesicles that are solid at body temperature

(37°C) but can be processed at elevated temperatures.

Mechanism of Action
Encapsulation: Hydrophobic drugs are dissolved in the molten CDC/Cholesteryl mixture.

Formation: Upon sonication and cooling, the lipids form a supercooled smectic/cholesteric

shell or a solid lipid core.

Stability: Unlike phospholipids, CDC is resistant to phospholipases and pH fluctuations in the

GI tract. The carbonate bond degrades slowly via non-enzymatic hydrolysis or specific

esterase activity, providing sustained release.

Formulation Table: Cholestosome vs. Liposome
Feature Standard Liposome CDC-Based Cholestosome

Primary Lipid Phospholipids (DSPC, POPC) Cholesteryl Carbonates/Esters

Surface Charge Zwitterionic/Charged Neutral (unless modified)

Stability (GI Tract) Low (Acid/Enzyme sensitive)
High (Resistant to

phospholipase)

Drug Loading
Hydrophilic (Core), Amphiphilic

(Bilayer)
Lipophilic (Matrix/Shell)

Release Trigger Membrane fusion/degradation Matrix erosion/Phase transition

Applications in Photonics & Sensors
CDC is used in Thermochromic Liquid Crystal (TLC) mixtures. By mixing CDC with cholesteryl

nonanoate or cholesteryl oleyl carbonate, researchers can tune the "pitch" of the helical
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structure.

Pitch (p): The distance for the helix to rotate 360°.

Color: Light is reflected when wavelength

(where

is the refractive index).

Temperature Sensitivity: As T increases, the pitch tightens (usually), shifting the reflected

color from Red

Blue.

Role of CDC: The dodecyl chain provides a specific "dilution" effect on the helix, shifting the

operational temperature range of the sensor mixture to higher regimes compared to shorter-

chain carbonates.

References
Biosynth. (n.d.). Cholesteryl hexadecyl carbonate properties and liquid crystal applications.

Retrieved from

Croll, D. H., Sripada, P. K., & Hamilton, J. A. (1987). Temperature-dependent molecular

motions and phase behavior of cholesteryl ester analogues. Journal of Lipid Research,

28(12), 1444-1454.

Small, D. M. (1988). Physical properties of cholesteryl esters. In The Physical Chemistry of
Lipids. Plenum Press.
McClements, D. J., & Xiao, H. (2012). Potential of structured lipid carriers for delivery of
lipophilic drugs.

Niagara University. (2023). Development of the cholestosome, a novel delivery system made

exclusively from cholesteryl esters.

ChemicalBook. (2024). Cholesteryl chloroformate Synthesis and Reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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